(1S)-1-(4-Chloro(2-pyridyl))ethylamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: (1S)-1-(4-chloropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9ClN2/c1-5(9)7-4-6(8)2-3-10-7/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key: CRJWHVHYCRSVFV-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C1=NC=CC(=C1)Cl)N
• Canonical SMILES: CC(C1=NC=CC(=C1)Cl)N

Description

(1S)-1-(4-Chloro(2-pyridyl))ethylamine: , is a chiral organic compound.

• Its chemical formula is C₆H₈ClN .
• The compound features a pyridine ring with a chlorine-substituted ethylamine side chain.
• It has applications in various fields due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology: Investigated for its potential biological activities (e.g., antimicrobial, antitumor).

Medicine: May have applications in drug discovery.

Industry: Used in the preparation of pharmaceutical intermediates.

Mechanism of Action

• The exact mechanism of action is context-dependent.
• It may interact with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are continually explored through research, and its significance may evolve over time